N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4-oxo-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C28H36N4O4/c1-19(2)21-6-8-22(9-7-21)23-18-24-28(34)31(15-16-32(24)30-23)14-12-27(33)29-13-11-20-5-10-25(35-3)26(17-20)36-4/h5-10,15-17,19,23-24,30H,11-14,18H2,1-4H3,(H,29,33)
• InChI Key: NAQAYWJJMZPIQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H36N4O4
• Molecular Weight: 492.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide is a useful research compound. Its molecular formula is C28H32N4O4 and its molecular weight is 488.588. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, including structures similar to the specified compound, have been synthesized for their potential antimicrobial and anti-inflammatory properties. These derivatives were prepared via multi-component cyclo-condensation reactions, demonstrating significant antimicrobial activities against various pathogens. Additionally, some compounds exhibited promising anti-inflammatory activities, highlighting their potential in developing new therapeutic agents (Kendre, Landge, & Bhusare, 2015).

Antidepressant Properties

Research into pyrazole derivatives, such as 3,4-diphenyl-1H-pyrazole-1-propanamines, has identified potential antidepressant compounds with reduced side effects compared to traditional treatments. These compounds have shown efficacy in standard antidepressant assays in animals, indicating their potential as safer alternatives for depression therapy (Bailey, Hansen, Hlavac, Baizman, Pearl, Defelice, & Feigenson, 1985).

Anti-inflammatory and Antimicrobial Agents

Novel series of pyrazole chalcones have been synthesized and evaluated for their anti-inflammatory, antioxidant, and antimicrobial activities. These compounds have shown to inhibit TNF-alpha and IL-6, scavenge free radicals, and demonstrate antimicrobial activities against certain pathogens. Their structure-activity relationship (SAR) and in silico drug-relevant properties suggest these compounds as potential leads for future drug discovery studies, emphasizing the therapeutic versatility of pyrazole derivatives (Bandgar, Gawande, Bodade, Gawande, & Khobragade, 2009).

Anticancer and Anti-5-Lipoxygenase Activities

Pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These studies highlight the potential of pyrazolopyrimidine compounds in cancer treatment and inflammation control, showcasing the therapeutic potential of compounds with similar structural features (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).